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An In-Depth Technical Guide to the TZ4M Temperature Controller for First-Time Users

Audience Focus: This document serves as a comprehensive technical guide for professionals

in industrial process control, automation, and related fields who are new to the TZ4M series of

temperature controllers. While the core principles of control systems are broadly applicable, the

TZ4M is specifically an industrial temperature controller and is not designed for direct

application in life science or drug development research such as signaling pathway analysis.

This guide provides a detailed overview of its functionalities, specifications, and operational

workflows.

The Autonics TZ4M is a dual PID auto-tuning temperature controller designed for precise and

stable temperature management in various industrial applications.[1][2] Its versatility is

showcased through multiple control methods, diverse input and output options, and a clear 4-

digit 7-segment LED display.[3] This guide will delve into the core specifications, operational

procedures, and logical workflows of the TZ4M to enable effective implementation for first-time

users.

Core Specifications
The capabilities of the TZ4M controller are extensive, covering a wide range of process

requirements. The following tables summarize the key quantitative data for easy reference and

comparison.
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Specification Value

Power Supply 100-240 VAC, 50/60 Hz[4]

24 VAC 50/60 Hz, 24-48 VDC[4]

Allowable Voltage Range 90 to 110% of rated voltage[4]

Power Consumption Approx. 6 VA, Max. 7W[4]

Display Method
4-digit 7-segment LED (Process Value: Red, Set

Value: Green)[4]

Dimensions 72 x 72 mm[1]

Weight Approx. 0.82 lbs[1]

Ambient Temperature -10 to 50°C (Storage: -20 to 60°C)[4]

Ambient Humidity 35 to 85% RH (Storage: 35 to 85% RH)[4]

Input Specifications
Input Type Model/Range

Thermocouple
K(CA), J(IC), E(CR), T(CC), R(PR), S(PR),

N(NN), W(TT)[3][4]

RTD DPt100Ω, JPt100Ω (3-wire)[5]

Voltage 1-5 VDC, 0-10 VDC[4]

Current 4-20 mA DC[4]
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Output Type Specification

Relay Contact 250 VAC 3A 1c[4]

SSR Drive Voltage 12 VDC ±3V, Max. 30mA[4]

Current 4-20 mA DC (Load resistance: Max. 600Ω)[4]

Alarm Output Alarm1 + Alarm2[1]

PV Retransmission 4-20 mA DC (Load resistance: Max. 600Ω)[4]

Control Specifications
Control Parameter Range/Value

Control Method ON/OFF, P, PI, PD, PIDF, PIDS[3][6]

Sampling Cycle 500 ms[3]

Proportional Band (P) 0.1 to 100.0% of FS[4]

Integral Time (I) 0 to 3,600 sec[7]

Derivative Time (D) 0 to 3,600 sec[7]

Control Period (T) 1 to 120 sec (for Relay/SSR output)[7]

Hysteresis 1 to 100°C/°F (at ON/OFF control)[8]

Key Operational Protocols
This section details the methodologies for crucial operations of the TZ4M controller. These

procedures are fundamental to configuring the device for optimal performance in a given

application.

Protocol 1: Initial Setup and Input Configuration
Installation: The unit must be securely mounted on a panel in an environment free from

excessive dust, flammable gases, direct sunlight, humidity, vibration, or impact.[8]
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Wiring: Connect the power supply and input sensor to the appropriate terminals, ensuring

the correct polarity for thermocouple inputs.[8] Use terminals of the specified size and tighten

the screws to the recommended torque (0.74 to 0.90 N·m) to prevent malfunctions.[8]

Input Type Selection: Before powering on, configure the internal switches to match the type

of input sensor (e.g., thermocouple, RTD, voltage, or current) being used.[9][10]

Power On and Verification: Apply power to the unit. The Process Value (PV) and Set Value

(SV) will be displayed. Verify that the PV reading is within the expected range for the

connected sensor.

Protocol 2: Auto-Tuning (AT) Procedure
The auto-tuning function enables the controller to automatically determine the optimal PID

parameters by analyzing the thermal characteristics of the system.[8]

Initiate Auto-Tuning: Press and hold the AT key for 3 seconds or more to start the auto-tuning

process.[8] The AT lamp on the front panel will begin to flicker.[8]

Tuning Execution: The controller will cycle the output ON and OFF to measure the system's

response. This process can be executed at the set value (SV) or at 70% of the SV,

depending on the selected mode in the parameter settings.[8]

Completion: Once the tuning is complete, the AT lamp will turn off. The controller will have

calculated and saved the optimal Proportional Band (P), Integral Time (I), and Derivative

Time (D) values.[8]

Cancellation: To stop the auto-tuning process manually, press and hold the AT key for 5

seconds or more.[8] If power is lost during tuning, the PID constants will not be updated.[8]

Logical Workflows and Diagrams
To visualize the operational logic of the TZ4M, the following diagrams have been created using

the DOT language.
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Caption: PID Control Logic Workflow in the TZ4M.
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Caption: Basic Alarm Operation Logical Flow.
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Caption: TZ4M Auto-Tuning (AT) Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12387039?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387039?utm_src=pdf-body
https://www.benchchem.com/product/b12387039?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. industryparts.pk [industryparts.pk]

2. galco.com [galco.com]

3. Autonics Temperature Controller TZ4M-T4S - Automation Pioneer
[automationpioneer.com]

4. autonics.se [autonics.se]

5. scribd.com [scribd.com]

6. okfaifa.com [okfaifa.com]

7. instrumart.com [instrumart.com]

8. instrumart.com [instrumart.com]

9. TZ4M-14S datasheet(14/16 Pages) AUTONICS | Dual PID auto tuning control
[alldatasheet.com]

10. autonics.se [autonics.se]

To cite this document: BenchChem. [TZ4M manual and datasheet for first-time users].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387039#tz4m-manual-and-datasheet-for-first-time-
users]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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